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Compound of Interest

2-chloro-N-[3-
Compound Name:

(trifluoromethyl)phenyllacetamide
CAS No.: 351-38-2

Cat. No.: B1580718

Get Quote

Chemical Profile & Significance

¢ |[UPAC Name: 2-chloro-N-[3-(trifluoromethyl)phenyl]acetamide
¢ Synonyms: 3'-(Trifluoromethyl)-2-chloroacetanilide;

-Chloro-3-trifluoromethylacetanilide

e Molecular Formula:
¢ Molecular Weight: 237.61 g/mol

e CAS Number: 2593-49-9 (anhydrous form; verify specific batch COA as hydrate forms like
1172845-95-2 exist)

* Physical State: White to off-white crystalline solid

¢ Melting Point: Typically 76—80 °C (varies by purity/polymorph)
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Significance: This molecule serves as a "warhead" scaffold. The

-chloroacetamide moiety is a potent electrophile capable of alkylating sulfhydryl groups
(cysteine residues) in enzymes, a mechanism exploited in herbicides (VLCFA inhibitors) and
targeted covalent inhibitors in oncology. The 3-trifluoromethyl group enhances lipophilicity and
metabolic stability, modulating the compound's bioavailability.

Retrosynthetic Analysis

The most efficient disconnection is at the amide bond. The synthesis is a nucleophilic acyl
substitution (Schotten-Baumann type acylation) between an electron-deficient aniline and a
highly reactive acid chloride.

e Disconnection: Amide Bond (

)

» Nucleophile: 3-(Trifluoromethyl)aniline (m-Aminobenzotrifluoride)
o Challenge: The

group is electron-withdrawing, reducing the nucleophilicity of the amine nitrogen compared
to unsubstituted aniline.

o Electrophile: Chloroacetyl chloride
o Reactivity: High. The

-chlorine increases the electrophilicity of the carbonyl carbon via induction.

Primary Synthesis Pathway (Standard Operating
Procedure)

This protocol utilizes a Dichloromethane (DCM) / Triethylamine (TEA) system. This anhydrous
method is preferred for research-scale synthesis to minimize hydrolysis of the acid chloride and
ensure high purity.

Reagents & Stoichiometry
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Reagent Equiv. MW ( g/mol ) Density (g/mL) Role
3- :
_ Nucleophile /
(Trifluoromethyl) 1.0 161.13 1.30
- Substrate
aniline
Chloroacetyl Electrophile /
_ 1.1-1.2 112.94 1.41 _
chloride Acylating Agent
Triethylamine Base (HCI
12-15 101.19 0.73
(TEA) Scavenger)
Dichloromethane Reaction
Solvent 84.93 1.33 )
(DCM) Medium

Step-by-Step Protocol
Phase 1: Setup & Addition (Exothermic Control)

e Preparation: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar
and a pressure-equalizing addition funnel. Flush with nitrogen or argon.

¢ Solvation: Add 3-(trifluoromethyl)aniline (10 mmol, 1.61 g) and DCM (50 mL). Stir until fully
dissolved.

e Base Addition: Add TEA (12 mmol, 1.67 mL) to the amine solution.

e Cooling: Submerge the RBF in an ice-water bath (0 °C). Allow the internal temperature to
equilibrate.

o Acylation: Dilute chloroacetyl chloride (11 mmol, 1.24 g) in 10 mL of DCM in the addition
funnel. Add this solution dropwise over 20—-30 minutes.

o Critical Control: Maintain internal temperature < 10 °C. The reaction is vigorous; rapid
addition will generate excessive heat and HCI fumes, potentially leading to di-acylation or
decomposition.

Phase 2: Reaction & Monitoring 6. Warming: Once addition is complete, remove the ice bath
and allow the mixture to warm to room temperature (20-25 °C). 7. Stirring: Stir for 2—4 hours.
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8. TLC Monitoring: Check reaction progress using TLC (Solvent: 20% Ethyl Acetate in

Hexanes). The starting aniline spot should disappear.

Phase 3: Workup & Purification 9. Quenching: Pour the reaction mixture into 50 mL of ice-cold

water to hydrolyze excess acid chloride. 10. Extraction: Separate the organic (DCM) layer.

Extract the aqueous layer once with 20 mL DCM. 11. Washing (Crucial for Purity):

Wash combined organics with 1M HCI (2 x 30 mL) to remove unreacted aniline and TEA.
Wash with Saturated

(2 x 30 mL) to neutralize residual acid.
Wash with Brine (1 x 30 mL).

Drying: Dry over anhydrous
or

. Filter off the desiccant.[1]

Concentration: Evaporate the solvent under reduced pressure (Rotavap) to yield a crude
solid.

Recrystallization: Recrystallize from Ethanol/Water or Cyclohexane to obtain pure white
needles.

Reaction Mechanism & Pathway Visualization

The reaction follows a classic Nucleophilic Acyl Substitution mechanism via an addition-

elimination pathway.

Mechanism Description:

Nucleophilic Attack: The lone pair on the aniline nitrogen attacks the carbonyl carbon of
chloroacetyl chloride.

Tetrahedral Intermediate: A transient tetrahedral alkoxide intermediate forms.

Elimination: The carbonyl bond reforms, expelling the chloride ion (good leaving group).

Deprotonation: The resulting protonated amide is deprotonated by the base (TEA), driving
the equilibrium forward and preventing the formation of aniline hydrochloride salt (which
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would deactivate the nucleophile).
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Figure 1: Mechanistic pathway for the N-acylation of 3-(trifluoromethyl)aniline.[2][3]

Process Optimization & Troubleshooting
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Issue Probable Cause Corrective Action

Ensure all glassware is flame-
) Hydrolysis of Chloroacetyl dried. Use anhydrous DCM.
Low Yield . ) .
Chloride Check reagent quality (acid

chloride degrades over time).

Strictly control temperature (<

] ] ) 5 °C during addition). Add acid
) ) ) Excess Acid Chloride / High )
Impurity: Di-acylation T chloride slowly. Ensure 1:1
em
P stoichiometry or slight excess

only.

The

group deactivates the amine.
Impurity: Starting Material Incomplete Reaction Increase reaction time or
gently reflux (40 °C) if

conversion is slow at RT.

The crude product may be an
N oil. Triturate with cold hexanes
Oiling Out Impure Product )
or pentane to induce

crystallization.

Safety & Handling (E-E-A-T)

o Chloroacetyl Chloride: A potent lachrymator and corrosive. It reacts violently with water to
release HCI gas. Handle only in a functioning fume hood.

o 3-(Trifluoromethyl)aniline: Toxic by inhalation and skin contact. Potential methemoglobinemia
agent. Wear nitrile gloves and safety glasses.

» Waste Disposal: All aqueous washes containing fluorinated aromatics must be segregated
into halogenated waste streams, not general aqueous waste.

References
e Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific &

Technical, 1989.
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« National Center for Biotechnology Information. PubChem Compound Summary for CID
12542 (Fluoroacetamide derivatives) and related Chloroacetanilides. PubChem.[4][5]
Available at: [Link]

* PrepChem.Synthesis of 2-chloro-N-phenylacetamide (General Procedure). Available at:
[Link] (Adapted for trifluoromethyl derivative).

¢ Sigma-Aldrich.Product Specification: 2-Chloro-N-(3-trifluoromethylphenyl)acetamide.
(Verification of chemical identity).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Synthesis Guide: 2-Chloro-N-[3-
(trifluoromethyl)phenyllacetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580718/docs#technical-synthesis-guide-2-chloro-n-
3-trifluoromethyl-phenyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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